Cas no 954714-63-7 (N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide)

• Product Name: N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide
• CAS No: 954714-63-7
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5957489
• PubChem ID: 16919751
• Update Time: 2025-10-29

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide
• N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]ethanesulfonamide
• N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide
• 954714-63-7
• AKOS024643850
• F2371-0202
• N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)ethanesulfonamide

• Inchi： 1S/C14H20N2O3S/c1-3-20(18,19)15-9-12-8-14(17)16(10-12)13-6-4-11(2)5-7-13/h4-7,12,15H,3,8-10H2,1-2H3
• InChI Key： RHYGREJDHHQRDC-UHFFFAOYSA-N
• SMILES： C(S(NCC1CC(=O)N(C2=CC=C(C)C=C2)C1)(=O)=O)C

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide

Introduction to N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide (CAS No. 954714-63-7)

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide, with the CAS number 954714-63-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a sulfonamide group attached to a pyrrolidinone ring, which is further substituted with a methyl group at the 4-position of the phenyl ring. This combination of functional groups and structural motifs makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The sulfonamide group in this compound plays a critical role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the pyrrolidinone ring contributes to the molecule's stability and ability to interact with biological targets. The presence of the methyl group at the para position of the phenyl ring further enhances the compound's selectivity and potency.

One of the most intriguing aspects of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, making them attractive targets for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including those involved in oncogenic signaling pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent attachment of the sulfonamide group. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In terms of applications, N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}ethane-1-sulfonamide has shown promise in preclinical models for treating chronic inflammatory diseases. Its ability to modulate pro-inflammatory cytokines suggests potential use in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, ongoing studies are investigating its efficacy as a neuroprotective agent, particularly in models of Alzheimer's disease.

The structural versatility of this compound also makes it an ideal scaffold for further drug discovery efforts. By modifying substituents on the phenyl ring or altering the sulfonamide group, researchers can explore a wide range of biological activities and therapeutic potentials. This adaptability underscores its importance as a lead compound in medicinal chemistry research.

In conclusion, N-{1-(4-methylphenyl)-5 oxopyrrolidin 3 ylmethyl}ethane 1 sulfonamide (CAS No. 954714 63 7) represents a significant advancement in the field of organic chemistry and drug development. Its unique structure, coupled with promising preclinical results, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.